Cas no 62076-10-2 (Benzene, [(1,1-dimethylethyl)sulfinyl]-, (S)-)

Benzene, [(1,1-dimethylethyl)sulfinyl]-, (S)- structure
62076-10-2 structure
Product name:Benzene, [(1,1-dimethylethyl)sulfinyl]-, (S)-
CAS No:62076-10-2
MF:C10H14OS
MW:182.282561779022
CID:458970
PubChem ID:138141

Benzene, [(1,1-dimethylethyl)sulfinyl]-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [(1,1-dimethylethyl)sulfinyl]-, (S)-
    • (R)-(tert-Butylsulfinyl)benzene
    • Phenyl tert-butyl sulfoxide
    • tert-Butyl phenyl sulfoxide
    • (2-METHYLPROPANE-2-SULFINYL)BENZENE
    • (2-Methyl-propane-2-sulfinyl)-benzene
    • 4170-71-2
    • (S)-(tert-Butylsulfinyl)benzene
    • AKOS000276985
    • t-butylsulfinylbenzene
    • (tert-butylsulfinyl)benzene
    • Phenyl t-butyl sulfoxide
    • SCHEMBL776863
    • tert-butylsulfinylbenzene
    • 4850-72-0
    • 62076-10-2
    • DTXSID30961913
    • Phenyl tert-butylsulfoxide
    • Inchi: InChI=1S/C10H14OS/c1-10(2,3)12(11)9-7-5-4-6-8-9/h4-8H,1-3H3
    • InChI Key: AZUKVBVKGMKZIL-UHFFFAOYSA-N
    • SMILES: CC(C)(C)S(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 182.07653624g/mol
  • Monoisotopic Mass: 182.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų
  • XLogP3: 1.4

Benzene, [(1,1-dimethylethyl)sulfinyl]-, (S)- Related Literature

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